BE“GH@ Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Research: A Comprehensive
Guide to Handling 2-Nitroisophthalic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Nitroisophthalic acid

Cat. No.: B105565

For Immediate Implementation: This document provides crucial safety and logistical information
for the handling and disposal of 2-Nitroisophthalic acid (CAS No. 21161-11-5). Adherence to

these protocols is essential for ensuring the safety of all laboratory personnel and the integrity
of your research.

Essential Safety and Personal Protective Equipment
(PPE)

When handling 2-Nitroisophthalic acid, a crystalline powder, the primary hazards are skin and
eye irritation.[1] Therefore, a comprehensive approach to personal protection is mandatory.
This includes the use of engineering controls, such as a chemical fume hood or a well-
ventilated area, to minimize dust inhalation.

Minimum Required PPE:
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Equipment Specification Rationale
) Safety glasses with side- Protects against dust particles
Eye Protection i .
shields or goggles.[1][2] and potential splashes.
) Chemical-resistant gloves Prevents direct skin contact
Hand Protection o o
(e.g., nitrile rubber).[2] and irritation.[1]
] Protects skin and personal
Body Protection Laboratory coat. ) o
clothing from contamination.
Required when handling large
) ) NIOSH-approved respirator quantities or if dust cannot be
Respiratory Protection ) ] ) )
with a dust filter. controlled by engineering
means.

Operational Plan: From Receipt to Use

A systematic workflow is critical to safely manage 2-Nitroisophthalic acid within the
laboratory.

Step 1: Receiving and Storage
e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[1]

Step 2: Preparation and Handling

All handling of 2-Nitroisophthalic acid powder should be conducted within a chemical fume
hood or a designated, well-ventilated workspace to control dust.

Before handling, ensure all required PPE is correctly worn.

Avoid creating dust. Use appropriate tools for weighing and transferring the chemical.

Wash hands thoroughly after handling.[1]
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Step 3: In Case of Exposure or Spill

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

[2]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If skin irritation occurs, seek medical advice.[1][2]

« Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[2]

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

o Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed container for disposal. For larger spills, follow emergency procedures and
contact your institution's safety officer.

Disposal Plan

Proper disposal of 2-Nitroisophthalic acid and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Chemical: Dispose of surplus and non-recyclable 2-Nitroisophthalic acid through a
licensed disposal company. Do not allow the chemical to enter drains.

» Contaminated Packaging: Dispose of contaminated packaging as unused product in
accordance with local, state, and federal regulations.

Quantitative Data
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Property Value Reference
CAS Number 21161-11-5 [1113114]
Molecular Formula C8H5NO6 [1][5]
Molecular Weight 211.13 g/mol [2][5]
Appearance Crystalline Powder N/A

Hazard Statements

H315 (Causes skin irritation),
H319 (Causes serious eye [1]

irritation)

Workflow for Safe Handling of 2-Nitroisophthalic

Acid
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Safe Handling Workflow for 2-Nitroisophthalic Acid
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Caption: A logical workflow for the safe handling of 2-Nitroisophthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2-Nitroisophthalic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105565#personal-protective-equipment-for-handling-
2-nitroisophthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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